Cas no 2138118-16-6 (1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid
• CAS No: 2138118-16-6
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6239982
• PubChem ID: 165494588
• Update Time: 2025-05-28

1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138118-16-6
• EN300-1143767
• 1-[(tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H23NO5/c1-5-8-18-13(10(15)16)6-7-14(9-13)11(17)19-12(2,3)4/h5-9H2,1-4H3,(H,15,16)
• InChI Key： VREWUJXSXANLTO-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid

Research Brief on 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid (CAS: 2138118-16-6)

The compound 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid (CAS: 2138118-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for protease inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of investigation involves the use of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. Researchers have demonstrated that the propoxy and carboxylic acid functionalities of 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid enable efficient conjugation with other molecular fragments, facilitating the creation of libraries of compounds for high-throughput screening. This approach has been particularly valuable in identifying lead compounds for targets such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid as a precursor for the development of selective inhibitors of matrix metalloproteinases (MMPs). The study highlighted the compound's ability to introduce steric and electronic modifications that enhance binding affinity and selectivity. The resulting inhibitors showed promising activity in preclinical models of cancer and fibrosis, underscoring the therapeutic potential of derivatives based on this scaffold.

Another notable application of this compound is in the field of prodrug design. Its Boc-protected amine and carboxylic acid groups make it an ideal candidate for the development of prodrugs that can improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). Recent work has focused on leveraging these features to enhance oral bioavailability and reduce off-target effects, particularly in the context of central nervous system (CNS) therapeutics. For instance, researchers have reported the successful conversion of 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid into prodrugs of neuroactive compounds, demonstrating improved blood-brain barrier penetration in animal models.

Beyond its applications in drug discovery, this compound has also been employed in chemical biology studies to probe enzyme mechanisms and protein-ligand interactions. Its structural flexibility allows for the introduction of various functional groups, enabling researchers to investigate the role of specific molecular interactions in biological systems. For example, a recent study utilized derivatives of 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid to elucidate the binding mode of a class of bacterial efflux pump inhibitors, providing insights into strategies to combat antibiotic resistance.

In conclusion, 1-[(Tert-butoxy)carbonyl]-3-propoxypyrrolidine-3-carboxylic acid (CAS: 2138118-16-6) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential to yield bioactive compounds, makes it a focal point for ongoing investigations. Future research is expected to further explore its applications in targeted drug delivery, enzyme inhibition, and the development of next-generation therapeutics. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.